Cas no 20351-79-5 (8-Methoxychroman-4-one)

• Product Name: 8-Methoxychroman-4-one
• CAS No: 20351-79-5
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD00094977
• CID: 252976
• Update Time: 2025-06-08

8-Methoxychroman-4-one Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-4-Chromanone
• 8-Methoxychroman-4-one
• 4H-1-Benzopyran-4-one,2,3-dihydro-8-methoxy-
• 8-methoxy-2,3-dihydrochromen-4-one
• 2,3-Dihydro-8-methoxy-4H-1-benzopyran-4-one
• 8-methoxy-2,3-dihydro-4H-chromen-4-one
• 8-methoxy-3,4-dihydro-2H-1-benzopyran-4-one
• 8-Methoxy-chroman-4-on
• methoxy-8-chromanone
• 4H-1-Benzopyran-4-one, 2,3-dihydro-8-methoxy-
• methoxy-8-chromanone;
• PubChem17917
• 8-Methoxychroman-4-one;
• 8-Methoxy-chroman-4-on;
• 8-methoxy-chroman-4-one;
• WZJYZLCMFSEJEZ-UHFFFAOYSA-N
• EBD283491
• SBB068505
• 0425AB

• MDL： MFCD00094977
• Inchi： 1S/C10H10O3/c1-12-9-4-2-3-7-8(11)5-6-13-10(7)9/h2-4H,5-6H2,1H3
• InChI Key： WZJYZLCMFSEJEZ-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=C(C1=2)OC)=O

Computed Properties

• Exact Mass: 178.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5

Experimental Properties

• PSA: 35.53000
• LogP: 1.66040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 8-Methoxychroman-4-one

8-Methoxychroman-4-one: A Comprehensive Overview

8-Methoxychroman-4-one, also known by its CAS number 20351-79-5, is a versatile and intriguing compound that has garnered significant attention in various scientific domains. This compound, which belongs to the chromanone family, is characterized by its unique structure and diverse applications. Recent advancements in chemical synthesis and pharmacological studies have further highlighted its potential in fields ranging from drug discovery to food science.

The molecular structure of 8-Methoxychroman-4-one consists of a chromanone skeleton with a methoxy group attached at the 8th position. This structural feature not only contributes to its stability but also plays a crucial role in its bioactivity. Researchers have recently explored the compound's ability to act as a precursor in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents. For instance, studies published in 2023 have demonstrated its potential as an intermediate in the creation of anti-inflammatory drugs, showcasing its versatility in medicinal chemistry.

One of the most fascinating aspects of 8-Methoxychroman-4-one is its role in natural product synthesis. Scientists have discovered that this compound can be derived from certain plant species, where it serves as a key intermediate in biosynthetic pathways. This discovery has opened new avenues for sustainable production methods, aligning with the growing demand for eco-friendly chemical processes. By leveraging biotechnological approaches, researchers are now able to produce 8-Methoxychroman-4-one on an industrial scale, ensuring a consistent supply for various applications.

In the realm of food science, 8-Methoxychroman-4-one has been recognized for its antioxidant properties. Recent studies have shown that it can effectively scavenge free radicals, making it a promising ingredient in functional foods and beverages. Moreover, its ability to enhance the shelf life of food products without compromising taste or texture has made it a valuable addition to the food industry. This dual functionality—combining health benefits with practical applications—underscores its importance in modern food technology.

The synthesis of 8-Methoxychroman-4-one has also been optimized through innovative methodologies. Traditional methods often involved multi-step reactions with low yields, but recent advancements have introduced more efficient routes. For example, researchers have successfully employed microwave-assisted synthesis to achieve higher yields and shorter reaction times. These improvements not only enhance productivity but also reduce environmental impact, making the synthesis process more sustainable.

Looking ahead, the potential applications of 8-Methoxychroman-4-one continue to expand. Its role as a building block in drug design is particularly noteworthy, with ongoing studies exploring its efficacy as an anti-cancer agent. Preliminary results indicate that it may possess selective cytotoxicity against cancer cells, offering a new direction for oncology research. Additionally, its compatibility with modern drug delivery systems suggests that it could be incorporated into targeted therapies, further enhancing its therapeutic potential.

In conclusion, 8-Methoxychroman-4-one stands out as a compound with remarkable versatility and promising applications across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and application development, position it as a key player in future scientific endeavors. As research continues to uncover new possibilities for this compound, its impact on industries such as pharmaceuticals, food science, and biotechnology is expected to grow significantly.